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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B15588680

For researchers, scientists, and drug development professionals, the safe and effective
handling of laboratory reagents is paramount to both personal safety and the integrity of
experimental outcomes. This guide provides essential safety and logistical information for the
handling of Biotin-16-UTP, a widely used biotin-labeled uridine triphosphate for RNA detection
and purification. While Safety Data Sheets (SDS) for Biotin-16-UTP indicate it is not classified
as a hazardous substance, adherence to standard laboratory safety protocols is crucial to
minimize any potential risks.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

The consistent use of appropriate Personal Protective Equipment (PPE) is the most critical
measure to prevent potential exposure and ensure a safe laboratory environment. The
following table summarizes the recommended PPE for handling Biotin-16-UTP.
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PPE Category

Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1]

Protects eyes from potential

splashes of the solution.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[1][2][3]

Prevents direct skin contact

with the compound.

Body Protection

A fully buttoned laboratory
coat.[1][4]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under
normal use with adequate

ventilation.[5]

A NIOSH-certified respirator
may be considered if aerosols
are generated and ventilation

is inadequate.

Foot Protection

Closed-toe shoes that cover

the entire foot.[4]

Protects feet from potential

spills.

Physical and Chemical Properties of Biotin-16-UTP

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.
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Property

Value

Molecular Formula

C32H4sN7NasO19P3S[1] or C32Hs52N7019P3S
(free acid)[6]

1051.70 g/mol (tetrasodium salt)[1] or 963.78

Molecular Weight )

g/mol (free acid)[6]
Appearance Clear, colorless to slightly yellow solution.[6][7]
Solubility Miscible in water.[8]

Storage Temperature

Store at -20°C.[6][8][9] Short-term exposure to

ambient temperature (up to 1 week) is possible.

[6]

Stability

Stable under recommended storage conditions.

[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Biotin-16-UTP minimizes risks and ensures a safe and

efficient workflow.
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Safe Handling Workflow for Biotin-16-UTP

Receiving

1. Inspect Package
- Check for damage or leaks upon arrival.
- Verify product identity and quantity.

If package is intact

Stolage
y

2. Proper Storage

- Store at -20°C in a tightly sealed container.
- Protect from light.
- Log in inventory.

\- J

Prepare for experiment

Handling
y

3. Preparation
- Don appropriate PPE (lab coat, gloves, safety glasses).
- Work in a clean, designated area.

:

4. Experimental Use
- Centrifuge the vial briefly before opening.
- Aliquot to avoid repeated freeze-thaw cycles.
- Handle with care to prevent spills.

After experiment completion

Dispvosal

5. Decontamination
- Decontaminate surfaces and equipment with a suitable disinfectant (e.g., 70% ethanol).

]

6. Waste Disposal
- Dispose of empty vials, used tips, and gloves in the appropriate laboratory waste stream.
- Follow institutional guidelines for non-hazardous chemical waste.

- /

Click to download full resolution via product page

Safe Handling Workflow for Biotin-16-UTP.
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Emergency Response Plan

In the event of an accidental exposure or spill, a clear and immediate response is crucial.

Emergency Procedures for Biotin-16-UTP.

Accidental Release (Spill) Personal Exposure

Click to download full resolution via product page

Emergency Procedures for Biotin-16-UTP.
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Detailed Experimental Protocol: In Vitro RNA
Labeling

Biotin-16-UTP is a substrate for SP6, T3, and T7 RNA Polymerases and can be used to
replace UTP in in vitro transcription reactions to generate biotin-labeled RNA probes.[7] These
probes are valuable for various applications, including Northern and Southern blots, in situ
hybridization, and microarray analysis.

Materials:

Linearized template DNA with an SP6, T3, or T7 promoter
e Biotin-16-UTP solution (10 mM)

e ATP, GTP, CTP solutions (10 mM each)

o Transcription buffer (10x)

o Appropriate RNA Polymerase (SP6, T3, or T7)

» RNase inhibitor

* Nuclease-free water

« EDTA (0.5 M)

Procedure:

o Thaw Reagents: Thaw all reagents on ice. Briefly centrifuge the vials to collect the contents
at the bottom.

o Assemble the Reaction: In a nuclease-free microcentrifuge tube on ice, combine the
following in the order listed:

o Nuclease-free water (to bring the final volume to 20 uL)

o 10x Transcription Buffer (2 uL)
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[e]

ATP, GTP, CTP (2 pL of 10 mM stock each)

o

Biotin-16-UTP (2 pL of 10 mM stock)

[¢]

Linearized template DNA (0.5-1.0 pg)

[e]

RNase inhibitor (1 pL)

[e]

RNA Polymerase (2 pL)

 Incubation: Mix the components gently by flicking the tube and then centrifuge briefly.
Incubate the reaction at 37°C for 2 hours.

o Termination: Stop the reaction by adding 2 pL of 0.5 M EDTA.

e Probe Purification (Optional but Recommended): Purify the biotin-labeled RNA probe to
remove unincorporated nucleotides using methods such as ethanol precipitation or a spin
column purification kit.

o Quantification and Storage: Determine the concentration of the labeled probe. The probe can
be used immediately or stored at -20°C or -80°C for later use.

By adhering to these safety guidelines and operational procedures, researchers can confidently
and safely utilize Biotin-16-UTP in their experimental workflows, contributing to the
advancement of scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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